Cas no 1573547-83-7 (methyl 2-(1-((3-(tert-butyl)ureido)methyl)cyclohexyl)acetate)

• Product Name: methyl 2-(1-((3-(tert-butyl)ureido)methyl)cyclohexyl)acetate
• CAS No: 1573547-83-7
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• MDL: MFCD26523038
• CID: 5559735
• Update Time: 2025-06-15

methyl 2-(1-((3-(tert-butyl)ureido)methyl)cyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-((3-(tert-butyl)ureido)methyl)cyclohexyl)acetate

• MDL： MFCD26523038
• Inchi： 1S/C15H28N2O3/c1-14(2,3)17-13(19)16-11-15(10-12(18)20-4)8-6-5-7-9-15/h5-11H2,1-4H3,(H2,16,17,19)
• InChI Key： YUDFECYWWRKXRO-UHFFFAOYSA-N
• SMILES： C1(CNC(NC(C)(C)C)=O)(CC(OC)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(1-((3-(tert-butyl)ureido)methyl)cyclohexyl)acetate

Professional Introduction to Methyl 2-(1-((3-(tert-butyl)ureido)methyl)cyclohexyl)acetate (CAS No. 1573547-83-7)

Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate), with the CAS number 1573547-83-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various biochemical applications.

The molecular structure of Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate) features a complex arrangement of functional groups, including an acetic acid ester moiety and a cyclohexyl ring substituted with a ureido group. The presence of the tert-butyl group enhances the steric hindrance around the ureido moiety, which can influence the compound's reactivity and interaction with biological targets. This structural feature is particularly relevant in the context of drug design, where modulating steric effects can lead to improved binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate enzyme activity and cellular signaling pathways. Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate) has been investigated for its potential role in inhibiting specific enzymes that are involved in inflammatory responses and metabolic disorders. Preliminary studies suggest that this compound may interact with target proteins in a manner that reduces inflammatory cytokine production, making it a promising candidate for therapeutic applications.

The cyclohexyl ring in the molecular structure of Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate) provides a rigid scaffold that can enhance the compound's stability and bioavailability. Additionally, the ureido group serves as a key interaction point with biological targets, allowing for precise tuning of pharmacological properties. These structural elements contribute to the compound's potential as a lead molecule in drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate) with various protein targets. Molecular docking studies have revealed that this compound can bind to enzymes involved in metabolic pathways, suggesting its potential utility in treating conditions such as obesity and type 2 diabetes. Furthermore, the ability of the ureido group to form hydrogen bonds with polar residues on target proteins enhances its binding affinity.

The synthesis of Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate) involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.

In conclusion, Methyl 2-(1-((3-(tert-butylureido)methyl)cyclohexyl)acetate (CAS No. 1573547-83-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing various human health challenges.